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The table below summarizes the key physical and chemical characteristics of Tin(IV) Fluoride [1] [2].

Property Value / Description

Chemical Formula SnF₄

Molar Mass 194.70 g/mol [2]

Appearance White solid [1] [2]

Density 4.78 g/cm³ [1] [2]

Melting Point > 700 °C (sublimes) [1] [2]

Crystal Structure Tetragonal (octahedrally coordinated tin) [1]

Hazards Harmful if swallowed, in contact with skin, or inhaled (H302, H312, H332) [2]

Synthesis and Experimental Protocols

A common laboratory synthesis method involves the reaction of tin(IV) chloride with anhydrous hydrogen

fluoride [1].
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Diagram of the core synthesis reaction for SnF₄.

Detailed Synthesis Procedure [1]:

Reaction: Combine tin(IV) chloride (SnCl₄) with an excess of anhydrous hydrogen fluoride (HF).

Balanced Equation: SnCl₄ + 4 HF → SnF₄ + 4 HCl
Key Considerations: The reaction must be performed using strict anhydrous conditions and

standard safety protocols for handling highly corrosive and toxic HF gas.

Chemical Behavior and Complex Formation

SnF₄ is a strong Lewis acid and behaves differently from the other tin(IV) halides [3] [1] [4].

Reaction with Fluoride Salts: When treated with alkali metal fluorides like KF, SnF₄ forms families of

hexafluorostannates(IV) (e.g., K₂SnF₆), where the tin is in an octahedral geometry [1].
Formation of Adducts: Unlike the monomeric, tetrahedral SnCl₄, SnBr₄, and SnI₄, solid SnF₄ has a

polymeric structure. However, it can form monomeric adducts with Lewis bases. A key synthon is
[SnF₄(MeCN)₂], prepared from SnF₂ and I₂ in acetonitrile, which can then be used to generate a

wide range of complexes by displacing the MeCN ligands [3] [4].
Cation Formation: Treatment of neutral SnF₄ adducts (e.g., [SnF₄(PMe₃)₂]) with a halide

abstractor like trimethylsilyl triflate (TMSOTf) can yield rare fluorotin(IV) cations (e.g.,
[SnF₃(PMe₃)₂]⁺ and [SnF₂(PMe₃)₂(OTf)]⁺). These complexes are often unstable in solution

and may decompose, sometimes forming tin(II) species [4].

Key Insights for Researchers

Distinctive Chemistry: SnF₄'s high melting point and polymeric structure make it a stronger and less
volatile Lewis acid compared to other SnX₄ halides. This influences its reactivity and the stability of its

complexes [3] [1].
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Handling and Stability: SnF₄ is moisture-sensitive and hydrolyzes readily. All synthetic and

handling procedures must be conducted under inert, anhydrous conditions (e.g., using Schlenk lines
or gloveboxes) [4].

Analytical Techniques: Common characterization methods include multinuclear NMR (¹⁹F, ¹¹⁹Sn),
IR spectroscopy, and X-ray crystallography to determine the structure of its complexes [3] [4] [5].

Navigating the Solubility Data Gap

The available scientific literature does not provide a definitive solubility value for SnF₄ in standard

laboratory solvents. This is likely due to its reactive nature and tendency to form solvates or undergo

reactions rather than simply dissolving.

To proceed with your work, I suggest:

Consulting Specialized Handbooks: Physical data for inorganic compounds can often be found in

resources like the CRC Handbook of Chemistry and Physics or Lange's Handbook of Chemistry.
Experimental Determination: Given the lack of data, small-scale, controlled solubility tests in

anhydrous solvents (like acetonitrile, nitromethane, or dichloromethane) under an inert atmosphere
may be necessary.

Exploring Alternative Forms: If solubility is critical, consider using a soluble SnF₄ adduct (like
[SnF₄(MeCN)₂]) as a starting material [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Fundamental Properties of SnF₄]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b573210#snf4-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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